Cas no 1073354-27-4 (6-(benzylamino)pyridine-3-boronic acid pinacol ester)

• Product Name: 6-(benzylamino)pyridine-3-boronic acid pinacol ester
• CAS No: 1073354-27-4
• MF: C₁₈H₂₃BN₂O₂
• MW: 310.198424577713
• MDL: MFCD06798270
• CID: 654281
• PubChem ID: 44755164
• Update Time: 2025-06-29

6-(benzylamino)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine
• 2-Pyridinamine, N-(phenylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(Benzylamino)pyridine-3-boronic acid pinacol ester
• 2-(BENZYLAMINO)PYRIDINE-5-BORONIC ACID PINACOL ESTER
• AB29920
• AK-43593
• CTK8E7344
• MolPort-002-054-830
• N-(PHENYLMETHYL)-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2-PYRIDINAMINE
• AKOS015949652
• DTXSID30660611
• MFCD06798270
• 6-(Benzylamino)pyridine-3-boronic acid pinacol ester, AldrichCPR
• AS-2736
• FD10008
• 1073354-27-4
• J-001828
• SCHEMBL15550766
• CS-0175725
• 6-(benzylamino)pyridine-3-boronic acid pinacol ester

• MDL： MFCD06798270
• Inchi： 1S/C18H23BN2O2/c1-17(2)18(3,4)23-19(22-17)15-10-11-16(21-13-15)20-12-14-8-6-5-7-9-14/h5-11,13H,12H2,1-4H3,(H,20,21)
• InChI Key： BWIHFPRFKBKWMU-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)NCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 310.18500
• Monoisotopic Mass: 310.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.1
• Melting Point: 135-138°C
• Boiling Point: 446.8°C at 760 mmHg
• Flash Point: 224°C
• Refractive Index: 1.555
• PSA: 43.38000
• LogP: 3.06590

6-(benzylamino)pyridine-3-boronic acid pinacol ester Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264; P270; P301+P310+P330; P405; P501
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 6-(benzylamino)pyridine-3-boronic acid pinacol ester

6-(Benzylamino)Pyridine-3-Boronic Acid Pinacol Ester: A Comprehensive Overview

The compound with CAS No. 1073354-27-4, commonly referred to as 6-(benzylamino)pyridine-3-boronic acid pinacol ester, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates a boronic acid group, which is a key functional group in modern organic chemistry. The benzylamino substituent adds further complexity and reactivity to the molecule, making it a versatile building block for various chemical transformations.

Recent advancements in organoboron chemistry have highlighted the importance of boronic acids and their derivatives in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The pinacol ester form of this compound is particularly advantageous due to its stability and ease of handling compared to the free boronic acid. This makes it an ideal candidate for large-scale synthesis and application in diverse chemical industries.

The synthesis of 6-(benzylamino)pyridine-3-boronic acid pinacol ester typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to optimize the yield and purity of this compound. Recent studies have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the reaction process while maintaining high product quality.

In terms of applications, this compound has found extensive use in the construction of complex molecular architectures. Its ability to undergo various cross-coupling reactions makes it invaluable in the synthesis of biologically active molecules, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. For instance, a study published in *Nature Communications* highlighted its role in the development of novel anticancer agents through its incorporation into heterocyclic frameworks.

The benzylamino group attached to the pyridine ring introduces unique electronic and steric properties to the molecule. This substituent enhances the compound's solubility in organic solvents and facilitates its participation in hydrogen bonding interactions, which are critical in many biochemical processes. Furthermore, the presence of the boronic acid group allows for selective functionalization at specific positions on the pyridine ring, enabling chemists to tailor the molecule for specific applications.

Recent breakthroughs in materials science have also leveraged this compound's properties for the development of advanced materials. For example, researchers have utilized its ability to form stable covalent bonds in constructing two-dimensional (2D) materials with tailored electronic properties. These materials hold promise for applications in flexible electronics and energy storage devices.

In conclusion, 6-(benzylamino)pyridine-3-boronic acid pinacol ester (CAS No. 1073354-27-4) stands as a testament to the ingenuity and precision of modern organic chemistry. Its unique structure, versatile functional groups, and compatibility with cutting-edge synthetic techniques make it an indispensable tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its impact on various scientific disciplines is expected to grow significantly.